Semorphone

• CAS No.: 88939-40-6
• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol
• IUPAC Name: (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-(2-methoxyethyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• InChI: InChI=1S/C19H23NO5/c1-24-9-8-20-7-6-18-15-11-2-3-12(21)16(15)25-17(18)13(22)4-5-19(18,23)14(20)10-11/h2-3,14,17,21,23H,4-10H2,1H3/t14-,17+,18+,19-/m1/s1
• InChI Key: PBGIBLLOMGURPS-GRGSLBFTSA-N
• Isomeric SMILES: COCCN1CC[C@]23[C@@H]4C(=O)CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O
• SMILES: COCCN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O
• Synonyms: Mr 2264; Mr 2264 Cl; Mr-2264

Description

Semorphone is an opiate analogue that is an N-substituted derivative of oxymorphone. It is a partial agonist at μ-opioid receptors and is approximately twice as potent as morphine. it exhibits a ceiling effect on both analgesia and respiratory depression, meaning these effects do not increase beyond a certain dose .

Preparation Methods

Synthetic Routes and Reaction Conditions

Semorphone is synthesized from oxymorphone through a series of chemical reactions. The primary synthetic route involves the N-substitution of oxymorphone with a 2-methoxyethyl group. The reaction conditions typically include the use of organic solvents and catalysts to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The use of automated systems and continuous monitoring is common to maintain consistency and quality .

Chemical Reactions Analysis

Types of Reactions

Semorphone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding ketones and aldehydes.

Reduction: Reduction reactions can convert this compound into its alcohol derivatives.

Substitution: N-substitution reactions are common, where the nitrogen atom in the molecule is substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and organic solvents are employed in substitution reactions.

Major Products Formed

Oxidation: Ketones and aldehydes.

Reduction: Alcohol derivatives.

Substitution: Various N-substituted derivatives depending on the reagents used.

Scientific Research Applications

Semorphone has several scientific research applications, including:

Chemistry: Used as a reference compound in the study of opioid receptor interactions.

Biology: Employed in research to understand the biological effects of partial agonists at μ-opioid receptors.

Medicine: Investigated for its potential use as an analgesic with reduced risk of respiratory depression.

Industry: Utilized in the development of new opioid derivatives with improved safety profiles.

Mechanism of Action

Semorphone exerts its effects by binding to μ-opioid receptors in the central nervous system. As a partial agonist, it activates these receptors but to a lesser extent than full agonists like morphine. This results in analgesic effects with a reduced risk of respiratory depression. The molecular targets include the μ-opioid receptors, and the pathways involved are those related to pain modulation and neurotransmitter release .

Comparison with Similar Compounds

Similar Compounds

Oxymorphone: The parent compound from which semorphone is derived.

Morphine: A full agonist at μ-opioid receptors with higher potency but greater risk of side effects.

Hydromorphone: Another opioid analgesic with similar effects but different pharmacokinetic properties.

Uniqueness of this compound

This compound is unique due to its partial agonist activity at μ-opioid receptors, which provides effective pain relief with a ceiling effect on respiratory depression. This makes it a potentially safer alternative to other opioids like morphine and hydromorphone .